Cas no 4385-77-7 (3-(Pyridin-3-yl)benzoic acid)
3-(Pyridin-3-yl)benzoic acid is a heterocyclic aromatic compound featuring a benzoic acid moiety linked to a pyridine ring at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual functionality (carboxylic acid and pyridine nitrogen) allows for versatile reactivity, including metal coordination and participation in condensation or coupling reactions. The compound is particularly useful in the development of ligands for catalysis and as a building block for bioactive molecules. High purity grades ensure consistent performance in research and industrial applications, while its stability under standard conditions facilitates handling and storage.
3-(Pyridin-3-yl)benzoic acid structure
Product Name:3-(Pyridin-3-yl)benzoic acid
CAS No:4385-77-7
MF:C12H9NO2
MW:199.205363035202
MDL:MFCD03426512
CID:331052
PubChem ID:2795575
Update Time:2025-06-06
3-(Pyridin-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridin-3-yl-benzoic acid
- AKOS BAR-0408
- 3-PYRID-3-YLBENZOIC ACID
- 3-(3'-PYRIDYL)BENZOIC ACID
- 3-(2-Chloropyridin-3-yl)benzoic acid
- 3-(2-Fluoropyridin-3-yl)benzoic acid
- 3-(3-Pyridinyl)benzoic acid
- 3-pyridin-3-ylbenzoic acid
- Benzoic acid,3-(3-pyridinyl)-
- 3-(Pyridin-3-yl)benzoic acid
- 3-(3-pyridyl)benzoic acid
- BENZOIC ACID, 3-(3-PYRIDINYL)-
- 3-(3'-Pyridyl)benzoicacid
- 3-(3-Carboxyphenyl)pyridine
- 3-(3-pyridyl)-benzoic acid
- PXASTGBSGPFLFJ-UHFFFAOYSA-N
- BDBM50195792
- SBB052793
- VZ25957
- AB
- FG-0446
- 4385-77-7
- 3-(3'-Pyridinyl)benzoic Acid
- 3-(pyridin-3-yl)benzoic acid;3-(3'-PYRIDYL)BENZOIC ACID
- AKOS004114007
- YSZC1244
- 5F8
- Q-103091
- DTXSID50383794
- AMY38336
- CHEMBL3896367
- AC-6448
- Q-103092
- Q27455708
- MFCD03426512
- BB 0222737
- EN300-113749
- CS-0156955
- FT-0635263
- A7014
- SCHEMBL206541
- AB14986
- 3-(3-Pyridinyl)benzoic acid, AldrichCPR
- DTXCID60334818
- DB-001797
-
- MDL： MFCD03426512
- Inchi： 1S/C12H9NO2/c14-12(15)10-4-1-3-9(7-10)11-5-2-6-13-8-11/h1-8H,(H,14,15)
- InChI Key： PXASTGBSGPFLFJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 199.06300
- Monoisotopic Mass: 199.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 50.2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 202-206 °C
- Boiling Point: 420.1°Cat760mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.613
- Solubility: Slightly soluble (1.7 g/l) (25 º C),
- PSA: 50.19000
- LogP: 2.44680
- Solubility: Uncertain
3-(Pyridin-3-yl)benzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 22-26-36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Room temperature
3-(Pyridin-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011854-250mg |
3-(3'-Pyridyl)benzoic acid |
4385-77-7 | 97% | 250mg |
￡19.00 | 2022-03-01 | |
| Fluorochem | 011854-1g |
3-(3'-Pyridyl)benzoic acid |
4385-77-7 | 97% | 1g |
￡47.00 | 2022-03-01 | |
| Fluorochem | 011854-5g |
3-(3'-Pyridyl)benzoic acid |
4385-77-7 | 97% | 5g |
￡162.00 | 2022-03-01 | |
| AstaTech | 82233-1/G |
3-(3'-PYRIDYL)BENZOIC ACID |
4385-77-7 | 97% | 1/G |
$116 | 2022-06-01 | |
| AstaTech | 82233-5/G |
3-(3'-PYRIDYL)BENZOIC ACID |
4385-77-7 | 97% | 5/G |
$233 | 2022-06-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P193415-1g |
3-(Pyridin-3-yl)benzoic acid |
4385-77-7 | 98% | 1g |
¥276.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P193415-250mg |
3-(Pyridin-3-yl)benzoic acid |
4385-77-7 | 98% | 250mg |
¥106.90 | 2023-09-01 | |
| Alichem | A029186474-1g |
3-Pyridin-3-yl-benzoic acid |
4385-77-7 | 97% | 1g |
$159.14 | 2023-09-01 | |
| Alichem | A029186474-5g |
3-Pyridin-3-yl-benzoic acid |
4385-77-7 | 97% | 5g |
$452.17 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P843218-1g |
3-Pyridin-3-yl-benzoic acid |
4385-77-7 | 98% | 1g |
527.40 | 2021-05-17 |
3-(Pyridin-3-yl)benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4385-77-7)3-(Pyridin-3-yl)benzoic acid
Order Number:A7014
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):158.0
Email:sales@amadischem.com
3-(Pyridin-3-yl)benzoic acid Related Literature
-
Rui-Qin Zhong,Ru-Qiang Zou,Miao Du,Ling Jiang,Tetsuya Yamada,Goro Maruta,Sadamu Takeda,Qiang Xu CrystEngComm 2008 10 605
-
Alex H. Y. Chan,Terence C. S. Ho,Daniel R. Parle,Finian J. Leeper Org. Biomol. Chem. 2023 21 1755
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4385-77-7)3-(Pyridin-3-yl)benzoic acid
Purity:99%
Quantity:5g
Price ($):158.0